3-(2,5-dimethylphenyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(2,5-dimethylphenyl)-1H-pyrazole-5-carbohydrazide
• InChI: InChI=1S/C12H14N4O/c1-7-3-4-8(2)9(5-7)10-6-11(16-15-10)12(17)14-13/h3-6H,13H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: YTHQGRVYNBONOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NNC(=C2)C(=O)NN
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

The compound “3-(2,5-dimethylphenyl)-1H-pyrazole-5-carbohydrazide” seems to be a complex organic molecule. It likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The “2,5-dimethylphenyl” part suggests the presence of a phenyl group (a functional group made up of six carbon atoms in a cyclic arrangement) with methyl groups (CH3) attached to the 2nd and 5th carbon atoms.

Scientific Research Applications

Vibrational Spectroscopy and Molecular Dynamics

• A study conducted by Pillai et al. (2017) on a similar compound, N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, utilized FT-IR and FT-Raman spectra. This research is relevant due to the industrial and biological importance of pyrazole derivatives, demonstrating the potential for molecular dynamics simulations and vibrational spectroscopy applications in this field (Pillai et al., 2017).

Synthesis and Structural Analysis

• Karrouchi et al. (2020) synthesized a new crystal of a related compound, (E)-N’-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide. They focused on characterizing its molecular structures in both gas phase and aqueous solution, using spectroscopic methods and theoretical calculations. This research emphasizes the significance of understanding the structural dynamics of these compounds (Karrouchi et al., 2020).

Antimicrobial Activities

• Şahan et al. (2013) investigated the antimicrobial activities of N,N-disubstituted 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carbohydrazides. This study underscores the potential use of these compounds in developing new antimicrobial agents (Şahan et al., 2013).

Catalysis and Green Chemistry

• The work by Maurya and Haldar (2020) on dimeric copper(II) complexes using pyrazole derivatives, including 3,5-dimethyl-1H-pyrazole, highlights the application in catalysis and green chemistry. This study presents an eco-friendly and affordable catalytic system for alcohol oxidation (Maurya & Haldar, 2020).

Corrosion Inhibition

• Cherrak et al. (2020) examined the inhibitory effect of 1,5-dimethyl-1H-pyrazole-3-carbohydrazide on mild steel corrosion, using various spectroscopic and electrochemical techniques. This indicates the potential application of these compounds in corrosion inhibition (Cherrak et al., 2020).

Safety and Hazards

The safety and hazards associated with “3-(2,5-dimethylphenyl)-1H-pyrazole-5-carbohydrazide” are not known. It’s important to handle all chemicals with care and use appropriate safety measures, such as wearing gloves and eye protection, and working in a well-ventilated area.